Cas no 1564544-50-8 (Thiazole, 5-[[1-(bromomethyl)cyclobutyl]methyl]-)

• Product Name: Thiazole, 5-[[1-(bromomethyl)cyclobutyl]methyl]-
• CAS No: 1564544-50-8
• MF: C₉H₁₂BrNS
• MW: 246.167280197144
• CID: 5282711
• Update Time: 2025-05-27

Thiazole, 5-[[1-(bromomethyl)cyclobutyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-[[1-(bromomethyl)cyclobutyl]methyl]-

• Inchi： 1S/C9H12BrNS/c10-6-9(2-1-3-9)4-8-5-11-7-12-8/h5,7H,1-4,6H2
• InChI Key： PPJNFQPIKGRTLZ-UHFFFAOYSA-N
• SMILES： S1C(CC2(CBr)CCC2)=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on Thiazole, 5-[[1-(bromomethyl)cyclobutyl]methyl]-

Research Brief on Thiazole, 5-[[1-(bromomethyl)cyclobutyl]methyl]- (CAS: 1564544-50-8) in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the growing importance of thiazole derivatives in medicinal chemistry, particularly the compound Thiazole, 5-[[1-(bromomethyl)cyclobutyl]methyl]- (CAS: 1564544-50-8). This structurally unique molecule, featuring a cyclobutylmethyl-bromomethyl substitution pattern on the thiazole core, has emerged as a promising scaffold for drug discovery. The presence of both the thiazole heterocycle and the reactive bromomethyl group offers multiple sites for further chemical modifications, making it a versatile intermediate in the synthesis of biologically active compounds.

In the context of targeted drug design, researchers have explored the potential of 1564544-50-8 as a key building block for kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing selective JAK3 inhibitors, where the bromomethyl group served as an optimal attachment point for linking to various pharmacophores. The cyclobutyl ring was found to contribute significantly to binding affinity through optimal steric interactions with the kinase's hydrophobic pocket.

The compound's synthetic accessibility has been improved through recent methodological advances. A 2024 paper in Organic Letters described an efficient three-step synthesis from commercially available starting materials, achieving an overall yield of 68%. This route features a novel cyclobutylation step followed by bromomethylation under mild conditions, addressing previous challenges with side reactions. The improved synthetic protocol has enabled broader exploration of structure-activity relationships in related thiazole derivatives.

Significant progress has been made in understanding the compound's reactivity profile. Research published in Tetrahedron (2024) systematically mapped its participation in various nucleophilic substitution reactions, demonstrating particular utility in Pd-catalyzed cross-coupling reactions. The bromomethyl group shows selective reactivity that allows for sequential functionalization, a property that has been exploited in the construction of complex drug-like molecules with precise stereochemical control.

From a pharmaceutical perspective, derivatives of 1564544-50-8 have shown promising in vitro activity against several therapeutic targets. Most notably, a series of compounds developed from this scaffold exhibited sub-micromolar inhibition of bacterial DNA gyrase in a 2023 Antimicrobial Agents and Chemotherapy study. The unique spatial arrangement of the cyclobutyl and thiazole moieties appears to mimic key structural elements of natural substrate binding, suggesting potential for novel antibiotic development.

Ongoing research is exploring the compound's applications in PROTAC (Proteolysis Targeting Chimera) technology. Preliminary results presented at the 2024 ACS Spring Meeting indicate that the bromomethyl group serves as an effective linker attachment point for E3 ligase ligands, while the thiazole core maintains favorable physicochemical properties. This dual functionality positions 1564544-50-8 as a valuable starting material for targeted protein degradation strategies.

Future research directions include further optimization of the scaffold's pharmacokinetic properties and expansion of its therapeutic applications. Several pharmaceutical companies have included derivatives of this compound in their early-stage pipelines, particularly for inflammatory and oncological indications. The continued investigation of 1564544-50-8 and its analogs represents an important area of growth in medicinal chemistry and drug discovery.